N-{1,1,1,3,3,3-hexafluoro-2-[(4-methoxyphenyl)amino]propan-2-yl}pentanamide

• Molecular Formula: C15H18F6N2O2
• Molecular Weight: 372.31 g/mol
• IUPAC Name: N-[1,1,1,3,3,3-hexafluoro-2-(4-methoxyanilino)propan-2-yl]pentanamide
• InChI: InChI=1S/C15H18F6N2O2/c1-3-4-5-12(24)23-13(14(16,17)18,15(19,20)21)22-10-6-8-11(25-2)9-7-10/h6-9,22H,3-5H2,1-2H3,(H,23,24)
• InChI Key: FGSLFJZKZBSINX-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC(C(F)(F)F)(C(F)(F)F)NC1=CC=C(C=C1)OC

Description

N-{1,1,1,3,3,3-hexafluoro-2-[(4-methoxyphenyl)amino]propan-2-yl}pentanamide is a fluorinated organic compound. Its unique structure, featuring a hexafluoroisopropanol moiety and a methoxyphenyl group, makes it a subject of interest in various fields of scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{1,1,1,3,3,3-hexafluoro-2-[(4-methoxyphenyl)amino]propan-2-yl}pentanamide typically involves the reaction of hexafluoroisopropanol with 4-methoxyaniline under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent, followed by the addition of pentanoyl chloride to form the final product. The reaction conditions, such as temperature and pH, are carefully monitored to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. The process is optimized for efficiency, cost-effectiveness, and environmental sustainability. Advanced purification techniques, such as chromatography and crystallization, are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

N-{1,1,1,3,3,3-hexafluoro-2-[(4-methoxyphenyl)amino]propan-2-yl}pentanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as halides or amines in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding oxides and ketones.

Reduction: Formation of alcohols and amines.

Substitution: Formation of substituted derivatives with different functional groups.

Scientific Research Applications

N-{1,1,1,3,3,3-hexafluoro-2-[(4-methoxyphenyl)amino]propan-2-yl}pentanamide has diverse applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Investigated for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of advanced materials, such as polymers and coatings, due to its unique fluorinated structure.

Mechanism of Action

The mechanism of action of N-{1,1,1,3,3,3-hexafluoro-2-[(4-methoxyphenyl)amino]propan-2-yl}pentanamide involves its interaction with specific molecular targets. The hexafluoroisopropanol moiety enhances its binding affinity to certain enzymes and receptors, leading to modulation of their activity. The methoxyphenyl group contributes to its overall stability and bioavailability. The compound’s effects are mediated through pathways involving oxidative stress, signal transduction, and gene expression.

Comparison with Similar Compounds

Similar Compounds

1,1,1,3,3,3-Hexafluoro-2-propanol: A related compound with similar fluorinated structure but different functional groups.

N,N-Diethyl-1,1,2,3,3,3-hexafluoropropylamine: Another fluorinated compound with distinct amine functionality.

Uniqueness

N-{1,1,1,3,3,3-hexafluoro-2-[(4-methoxyphenyl)amino]propan-2-yl}pentanamide stands out due to its combination of hexafluoroisopropanol and methoxyphenyl groups, which confer unique chemical and biological properties